Cas no 2649-64-1 (Clovanediol)

• Product Name: Clovanediol
• CAS No: 2649-64-1
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 285676
• PubChem ID: 15599878
• Update Time: 2025-08-02

Clovanediol Chemical and Physical Properties

Names and Identifiers

• 3a,7-Methano-3aH-cyclopentacyclooctene-3,6-diol,decahydro-1,1,7-trimethyl-, (3S,3aS,6R,7R,9aS)-
• (1S,2S,5S,8R,9R)-4,4,8-Trimethyltricyclo[6.3.1.0^1,5]dodecane-2,9-diol
• Clovanediol
• (1S,2S,5S,8R,9R)-2,9-dihydroxyclovane
• (1S,2S,5S,8R,9R)-clovane-2,9-diol
• (3R*,3AS*,6AR*)-hexahydrofuro[2,3-b]furan-3-ol
• (3S,3aS,6aR)-tetrahydro-2H-furo[2,3-b]furan-3-ol
• 3-hydroxy-4H-hexahydrofuro[2,3-b]furan
• ACMC-20mckp
• AGN-PC-00GT2J
• CTK0G2314
• Furo[2,3-b]furan-3-ol, hexahydro-
• hexahydrofuro[2,3-b]furan-3-ol
• Hexahydrofuro[2.3-b]furan-3-ol
• SureCN610370
• [ "" ]
• 2,9-Clovanediol; 2,9-Dihydroxyclovane; Clovane-2,9-diol
• BDBM50241722
• (1S,2S,5S,8R,9R)-4,4,8-trimethyltricyclo[6.3.1.0?,?]dodecane-2,9-diol
• LMPR0103710001
• 2649-64-1
• UNII-3813SSB4ES
• CHEMBL465622
• FS-9684
• 2.BETA.,9.ALPHA.-DIHYDROXYCLOVANE
• CHEBI:185268
• 2beta,9alpha-Dihydroxyclovane
• 2beta,9alpha-Clovanediol
• (1S,2S,5S,8R,9R)-4,4,8-Trimethyltricyclo[6.3.1.01,5]dodecane-2,9-diol
• Clovane-2beta,9alpha-diol
• Q27256718
• 2.BETA.,9.ALPHA.-CLOVANEDIOL
• 3a,7-Methano-3aH-cyclopentacyclooctene-3,6-diol, 1,2,3,4,5,6,7,8,9,9a-decahydro-1,1,7-trimethyl-
• CLOVANE-2.BETA.,9.ALPHA.-DIOL
• SCHEMBL24176172
• 3a,7-Methano-3ah-cyclopentacyclooctene-3,6-diol, decahydro-1,1,7-trimethyl-, (3S-(3alpha,3abeta,6beta,7beta,9aalpha))-
• 3a,7-Methano-3ah-cyclopentacyclooctene-3,6-diol, decahydro-1,1,7-trimethyl-, (3S,3aS,6R,7R,9aS)-
• (1S,4R,5R,8S,9S)-clovane-5,9-diol
• (1S, 2S, 5S, 8R, 9R)-4, 4, 8-trimethyltricyclo[6.3.1.01, 5]dodecane-2, 9-diol
• 3A,7-METHANO-3AH-CYCLOPENTACYCLOOCTENE-3,6-DIOL, DECAHYDRO-1,1,7-TRIMETHYL-, (3S-(3.ALPHA.,3A.BETA.,6.BETA.,7.BETA.,9A.ALPHA.))-
• AKOS032962106
• DTXSID401318232
• 3813SSB4ES
• Cloven-2beta,9alpha-diol

• Inchi： 1S/C15H26O2/c1-13(2)8-12(17)15-7-5-11(16)14(3,9-15)6-4-10(13)15/h10-12,16-17H,4-9H2,1-3H3/t10-,11+,12-,14+,15-/m0/s1
• InChI Key： BWXJQHJHGMZLBT-OEMOEHNSSA-N
• SMILES： O[C@H]1CC(C)(C)[C@@H]2CC[C@@]3(C)[C@@H](CC[C@]21C3)O

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• PSA: 40.46
• LogP: 2.72470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri
• Sesquiterpenoids

Additional information on Clovanediol

Clovanediol: A Comprehensive Overview

Clovanediol, also known by its CAS number 2649-64-1, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, with its unique chemical structure, plays a pivotal role in fields ranging from pharmaceuticals to advanced materials. In this article, we will delve into the properties, applications, and recent advancements associated with Clovanediol, providing a detailed and up-to-date analysis.

The chemical structure of Clovanediol is characterized by its dihydroxy groups and a specific arrangement of carbon atoms, which contribute to its versatile reactivity. Recent studies have highlighted the compound's ability to participate in various organic reactions, making it a valuable intermediate in the synthesis of complex molecules. For instance, researchers have explored the use of Clovanediol in the development of novel polymers with enhanced mechanical properties. These polymers exhibit improved durability and flexibility, making them ideal for applications in aerospace and automotive industries.

In the pharmaceutical sector, Clovanediol has shown promise as a precursor for bioactive compounds. Scientists have successfully utilized this compound to synthesize drugs targeting chronic diseases such as cancer and neurodegenerative disorders. The ability of Clovanediol to form stable bonds with other molecules has been instrumental in creating drug delivery systems that enhance bioavailability and reduce side effects.

The synthesis of Clovanediol has also been optimized through green chemistry approaches. Recent advancements have focused on reducing the environmental impact of its production process by employing catalysts that minimize waste and energy consumption. These methods not only improve efficiency but also align with global sustainability goals, making Clovanediol a more eco-friendly choice for industrial applications.

Beyond its traditional uses, Clovanediol has found new applications in the field of nanotechnology. Researchers have leveraged its unique properties to develop nanoparticles with exceptional catalytic activity. These nanoparticles are being tested for their potential in accelerating chemical reactions, reducing production costs, and improving product quality across various industries.

In conclusion, Clovanediol (CAS 2649-64-1) stands as a testament to the ongoing innovation in chemical research. Its versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in shaping future technologies. As scientists continue to explore its potential, the significance of Clovanediol in both academic and industrial settings is expected to grow exponentially.